Cas no 1805568-06-2 (3-Bromo-5-nitro-2-(trifluoromethylthio)pyridine)

• Product Name: 3-Bromo-5-nitro-2-(trifluoromethylthio)pyridine
• CAS No: 1805568-06-2
• MF: C₆H₂BrF₃N₂O₂S
• MW: 303.056489467621
• CID: 4902317
• Update Time: 2023-08-20

3-Bromo-5-nitro-2-(trifluoromethylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitro-2-(trifluoromethylthio)pyridine

• Inchi： 1S/C6H2BrF3N2O2S/c7-4-1-3(12(13)14)2-11-5(4)15-6(8,9)10/h1-2H
• InChI Key： PWXADSYMZLMDHI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1SC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 3.4
• Topological Polar Surface Area: 84